Cas no 19801-05-9 (6-amino-3-methyl-2(1H)-Quinoxalinone)

6-amino-3-methyl-2(1H)-Quinoxalinone structure
19801-05-9 structure
Product Name:6-amino-3-methyl-2(1H)-Quinoxalinone
CAS No:19801-05-9
MF:C9H9N3O
MW:175.187261343002
CID:123775
PubChem ID:13513896
Update Time:2025-04-18

6-amino-3-methyl-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

    • 6-amino-3-methyl-2(1H)-Quinoxalinone
    • 2(1H)-Quinoxalinone,6-amino-3-methyl-
    • 2(1H)-Quinoxalinone,6-amino-3-methyl-(9CI)
    • 6-amino-3-methyl-1H-quinoxalin-2-one
    • 6-AMINO-3-METHYLQUINOXALIN-2(1H)-ONE
    • 6-Amino-2-hydroxy-3-methyl-chinoxalin
    • DTXSID70542689
    • 6-amino-3-methyl-1,2-dihydroquinoxalin-2-one
    • 19801-05-9
    • Inchi: 1S/C9H9N3O/c1-5-9(13)12-7-3-2-6(10)4-8(7)11-5/h2-4H,10H2,1H3,(H,12,13)
    • InChI Key: RQKMMVUSZOOBEU-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=NC2C=C(C=CC=2N1)N

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 71.77000
  • LogP: 1.39490

6-amino-3-methyl-2(1H)-Quinoxalinone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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